Cas no 2228161-48-4 (1-2-(2,6-dimethylphenyl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(2,6-dimethylphenyl)ethylcyclopropan-1-amine
• CAS No: 2228161-48-4
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5922927
• PubChem ID: 68342598
• Update Time: 2025-06-28

1-2-(2,6-dimethylphenyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2,6-dimethylphenyl)ethylcyclopropan-1-amine
• EN300-1728143
• SCHEMBL12657153
• 2228161-48-4
• 1-[2-(2,6-dimethylphenyl)ethyl]cyclopropan-1-amine

• Inchi： 1S/C13H19N/c1-10-4-3-5-11(2)12(10)6-7-13(14)8-9-13/h3-5H,6-9,14H2,1-2H3
• InChI Key： AARGNEJELFRTHI-UHFFFAOYSA-N
• SMILES： NC1(CCC2C(C)=CC=CC=2C)CC1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-2-(2,6-dimethylphenyl)ethylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2228161-48-4 and Product Name: 1-2-(2,6-dimethylphenyl)ethylcyclopropan-1-amine

The compound identified by the CAS number 2228161-48-4 and the product name 1-2-(2,6-dimethylphenyl)ethylcyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a cyclopropane ring fused with an amine group, coupled with the substitution of two, six-dimethylphenyl groups, makes this compound a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. The cyclopropane moiety, in particular, has been recognized for its ability to enhance binding affinity and metabolic stability in drug candidates. The structural motif of 1-2-(2,6-dimethylphenyl)ethylcyclopropan-1-amine aligns well with these trends, offering a novel scaffold for the development of therapeutic agents.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The amine functionality provides a reactive site for further derivatization, allowing chemists to explore various chemical transformations. This flexibility is crucial in drug design, where precise molecular modifications can significantly impact biological activity and selectivity. Researchers have been particularly interested in leveraging this compound to develop inhibitors targeting specific enzymes or receptors involved in disease pathways.

Recent studies have highlighted the importance of 1-2-(2,6-dimethylphenyl)ethylcyclopropan-1-amine in the context of neurological disorders. The dimethylphenyl groups are known to interact with certain neurotransmitter systems, suggesting that this compound may exhibit properties relevant to conditions such as depression or anxiety. Preliminary computational studies have indicated that the molecule could bind to serotonin receptors with high affinity, making it a potential lead for further pharmacological development.

The synthesis of 1-2-(2,6-dimethylphenyl)ethylcyclopropan-1-amine presents an intriguing challenge for organic chemists. The cyclopropane ring necessitates careful handling to ensure regioselectivity and yield optimization. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and organometallic chemistry, have been employed to construct the desired framework efficiently. These methodologies not only enhance the scalability of production but also open doors for the introduction of additional functional groups tailored to specific therapeutic needs.

As research progresses, the application of computational modeling and artificial intelligence (AI) has become increasingly integral to drug discovery processes. These tools have enabled researchers to predict the biological activity of 1-2-(2,6-dimethylphenyl)ethylcyclopropan-1-amine with greater accuracy before experimental validation. Such integrative approaches have accelerated the identification of promising candidates and reduced time-to-market for new therapies.

The safety profile of any pharmaceutical candidate is paramount before it can be considered for clinical use. Preliminary toxicological assessments of 1-2-(2,6-dimethylphenyl)ethylcyclopropan-1-amine have shown encouraging results, indicating low toxicity at relevant doses. However, comprehensive studies are still ongoing to fully characterize its safety and efficacy profile across different populations.

The regulatory landscape plays a critical role in guiding the development and commercialization of new drugs. Compliance with international standards ensures that products like 1-2-(2,6-dimethylphenyl)ethylcyclopropan-1-amine meet stringent quality and safety requirements before reaching patients. Collaboration between academic institutions and industry stakeholders has been instrumental in navigating these regulatory pathways efficiently.

In conclusion, 1-2-(2,6-dimethylphenyl)ethylcyclopropan-1-amine represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance as a valuable asset in drug discovery efforts.